2,6-Dimethyl-6-(3-methyl-but-2-enyl)-cyclo-hex-2-enone
Cat. No. B8513819
M. Wt: 192.30 g/mol
InChI Key: STTLEAXLPNIELU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07691802B2
Procedure details
Sodium hydride (60%, 85 g, 2.13 mol) was added portionwise to a solution of 2,6-dimethylphenol (250 g, 2.05 mol) in 2 L of toluene at 10-15° C. The resulting suspension was stirred for 45 min. The mixture was cooled to 5° C., and prenyl chloride (262 g, 2.13 mol, 85%) was added during 1.5 h keeping the temperature at 5° C. The mixture was then stirred for further 2 h at 10-15° C. Methanol (1 L) and palladium (2.5 g, 10% on charcoal) was added and the gray suspension was hydrogenated at 0.3 bar overpressure, keeping the temperature at 20-22° C. (ice bath). The suspension was then filtered through a pad of celite. The yellow filtrate was washed with water (0.5 L), aqueous sodium hydroxide (0.5 L) and brine (0.5 L), dried (MgSO4) and concentrated in vacuo. The residue was distilled over a 5 cm Vigreux column to yield 318 g (81%, bp 78-82° C./0.05 Torr) of a colorless oil.
Identifiers
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REACTION_CXSMILES
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[H-].[Na+].[CH3:3][C:4]1[CH:9]=[CH:8][CH:7]=[C:6]([CH3:10])[C:5]=1[OH:11].C(Cl)[CH:13]=[C:14]([CH3:16])[CH3:15].[CH3:18]O>C1(C)C=CC=CC=1.[Pd]>[CH3:3][C:4]1[C:5](=[O:11])[C:6]([CH3:18])([CH2:10][CH:13]=[C:14]([CH3:16])[CH3:15])[CH2:7][CH2:8][CH:9]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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85 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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250 g
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Type
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reactant
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Smiles
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CC1=C(C(=CC=C1)C)O
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Name
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|
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Quantity
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2 L
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
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262 g
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Type
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reactant
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Smiles
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C(C=C(C)C)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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5 °C
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Stirring
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Type
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CUSTOM
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Details
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The resulting suspension was stirred for 45 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at 5° C
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STIRRING
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Type
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STIRRING
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Details
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The mixture was then stirred for further 2 h at 10-15° C
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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at 20-22° C.
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FILTRATION
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Type
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FILTRATION
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Details
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The suspension was then filtered through a pad of celite
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WASH
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Type
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WASH
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Details
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The yellow filtrate was washed with water (0.5 L), aqueous sodium hydroxide (0.5 L) and brine (0.5 L)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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DISTILLATION
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Type
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DISTILLATION
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Details
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The residue was distilled over a 5 cm Vigreux column
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CUSTOM
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Type
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CUSTOM
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|
Details
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to yield 318 g (81%, bp 78-82° C./0.05 Torr) of a colorless oil
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Outcomes
Product
Details
Reaction Time |
45 min |
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Name
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Type
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Smiles
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CC=1C(C(CCC1)(CC=C(C)C)C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
